3-Nitrobenzo(e)pyrene

• CAS: 80182-35-0
• Synonyms: 3-nitrobenzo(e)pyrene
• Molecular Formula: C20H11NO2
• Molecular Weight: 297.3 g/mol
• SMILES: C1=CC=C2C(=C1)C3=C4C(=C(C=C3)[N+](=O)[O-])C=CC5=C4C2=CC=C5
• InChI: InChI=1S/C20H11NO2/c22-21(23)18-11-10-16-14-6-2-1-5-13(14)15-7-3-4-12-8-9-17(18)20(16)19(12)15/h1-11H
• InChIKey: KUIZRZFISMTDJY-UHFFFAOYSA-N

3-Nitrobenzo(e)pyrene (3-NBeP; CAS 80182-35-0) is a mononitrated pentacyclic aromatic hydrocarbon with molecular formula C₂₀H₁₁NO₂ and molecular weight 297.3 g/mol. It is one of several isomeric nitrobenzo[e]pyrenes formed by electrophilic nitration of the parent benzo[e]pyrene, distinguished by the attachment of the nitro group at the 3-position.

3-Nitrobenzo(e)pyrene (CAS 80182-35-0): Structural Identity and Class Positioning for Research Procurement

3-Nitrobenzo(e)pyrene (3-NBeP; CAS 80182-35-0) is a mononitrated pentacyclic aromatic hydrocarbon with molecular formula C₂₀H₁₁NO₂ and molecular weight 297.3 g/mol [1]. It is one of several isomeric nitrobenzo[e]pyrenes formed by electrophilic nitration of the parent benzo[e]pyrene, distinguished by the attachment of the nitro group at the 3-position [2]. As a member of the nitro-polycyclic aromatic hydrocarbon (nitro-PAH) class, 3-NBeP is primarily utilized as a reference standard in environmental monitoring, toxicological mechanism studies, and structure–activity relationship (SAR) investigations [3]. In contrast to its highly carcinogenic positional isomer 6-nitrobenzo[a]pyrene, 3-NBeP exhibits a distinct toxicological profile that makes it a critical negative control and mechanistic probe in nitro-PAH research [4].

Research fit Nitro-PAH SAR reference with perpendicular nitro geometry

Selection context Isomer-specific negative control for carcinogenicity models

Use context Environmental monitoring and toxicology mechanism studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 137113, 3-Nitrobenzo[e]pyrene. Accessed May 2026. View Source
• [2] Johansen, E.; Sydnes, L.K.; Greibrokk, T. Separation and characterization of mononitro derivatives of benzo[a]pyrene, benzo[e]pyrene and benzo[ghi]perylene. Acta Chem. Scand. B 1984, 38, 309–318. View Source
• [3] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Diesel and Gasoline Engine Exhausts and Some Nitroarenes. IARC Monogr. Eval. Carcinog. Risks Hum. 2014, 105, 1–703. View Source
• [4] Von Tungeln, L.S.; Xia, Q.; Herreno-Saenz, D.; Bucci, T.J.; Heflich, R.H.; Fu, P.P. Tumorigenicity of nitropolycyclic aromatic hydrocarbons in the neonatal B6C3F1 mouse bioassay and characterization of ras mutations in liver tumors from treated mice. Cancer Lett. 1999, 146, 1–7. View Source

Why Generic Substitution Fails for 3-Nitrobenzo(e)pyrene in Research Applications

Isomeric nitrobenzo[e]pyrenes and nitrobenzo[a]pyrenes share identical molecular formulas and similar molecular weights, yet exhibit profoundly divergent biological activities that preclude interchangeability. The position of the nitro substituent dictates the compound's molecular geometry—specifically whether the nitro group is oriented parallel or perpendicular to the aromatic plane—which in turn governs reduction potential, metabolic activation pathways, DNA adduct formation, and ultimately mutagenic and tumorigenic potency [1][2]. For instance, 3-NBeP possesses a perpendicular nitro orientation and is non-tumorigenic in the neonatal mouse bioassay, whereas its structural relative 2-nitrobenzo[a]pyrene induces liver tumors in 91–100% of treated animals [3]. Substituting 3-NBeP with an uncharacterized or misassigned isomer can therefore lead to erroneous toxicological conclusions, irreproducible analytical results, or failed method validation in regulatory testing environments [4].

Attribute

3-NBeP (Target)

Parallel-Oriented Isomers

Nitro geometry

Perpendicular to aromatic plane

Parallel (coplanar) orientation

Reported tumorigenicity

Null response in neonatal mouse model

High tumor incidence reported

Mutagenicity context

Reported weak/absent direct-acting

Reported potent direct-acting mutagenicity

• [1] Jung, H.; Shaikh, A.U.; Heflich, R.H.; Fu, P.P. Nitro group orientation, reduction potential, and direct-acting mutagenicity of nitro-polycyclic aromatic hydrocarbons. Environ. Mol. Mutagen. 1991, 17, 169–180. View Source
• [2] Fu, P.P.; Heflich, R.H.; Unruh, L.E.; Shaikh, A.U.; Wu, Y.S.; Lai, C.C.; Lai, J.S. Relationships among direct-acting mutagenicity, nitro group orientation and polarographic reduction potential of 6-nitrobenzo[a]pyrene, 7-nitrobenz[a]anthracene and their derivatives. Mutat. Res. 1988, 209, 115–122. View Source
• [3] Von Tungeln, L.S.; Xia, Q.; Herreno-Saenz, D.; Bucci, T.J.; Heflich, R.H.; Fu, P.P. Tumorigenicity of nitropolycyclic aromatic hydrocarbons in the neonatal B6C3F1 mouse bioassay and characterization of ras mutations in liver tumors from treated mice. Cancer Lett. 1999, 146, 1–7. View Source
• [4] Korfmacher, W.A.; Rushing, L.G.; Nestorick, D.M.; Thompson, H.C.; Mitchum, R.K. Separation and analysis of 3-nitrobenzo[e]pyrene and 1-, 3-, and 6-nitrobenzo[a]pyrene via fused silica GC combined with negative ionization atmospheric pressure ionization mass spectrometry. J. High Resolut. Chromatogr. 1984, 7, 193–195. View Source

3-Nitrobenzo(e)pyrene Comparative Evidence: Quantifiable Differentiation for Scientific Selection

In Vivo Tumorigenicity: Null Response of 3-NBeP Versus Potent Carcinogenicity of Comparator Nitro-PAHs

In a standardized neonatal male B6C3F1 mouse bioassay, 3-nitrobenzo[e]pyrene (3-NBeP) produced no significant increase in liver or lung tumor incidence relative to the DMSO solvent control, while the positive control 6-nitrochrysene and the structural comparator 2-nitrobenzo[a]pyrene induced liver tumors in 91–100% of treated animals [1]. The total administered dose was 400 nmol per animal delivered via intraperitoneal injection on days 1, 8, and 15 post-birth, with tumor evaluation at 12 months [1].

In vivo tumorigenicity

Head-to-head

3-NBeP: null response vs 2-NBaP: 91–100% liver tumor incidence

Supports negative-control model context

Neonatal B6C3F1 mouse bioassay; 400 nmol total dose; 12-month evaluation

Evidence Dimension	Liver tumor incidence in neonatal male B6C3F1 mouse bioassay
Target Compound Data	3-Nitrobenzo[e]pyrene: No significant tumor incidence above solvent control
Comparator Or Baseline	2-Nitrobenzo[a]pyrene: 91–100% liver tumor incidence; 6-Nitrochrysene (positive control): 91–100% liver tumor incidence
Quantified Difference	3-NBeP is non-tumorigenic under these conditions, while 2-NBaP and 6-NC are highly tumorigenic (91–100% incidence).
Conditions	Neonatal male B6C3F1 mice; 400 nmol total dose (i.p. on days 1, 8, 15); 12-month evaluation

Why This Matters

Procuring verified 3-NBeP as a non-tumorigenic isomer is essential for use as a negative control in carcinogenicity screening batteries and for validating that observed tumor responses are structure-specific rather than class-wide.

• [1] Von Tungeln, L.S.; Xia, Q.; Herreno-Saenz, D.; Bucci, T.J.; Heflich, R.H.; Fu, P.P. Tumorigenicity of nitropolycyclic aromatic hydrocarbons in the neonatal B6C3F1 mouse bioassay and characterization of ras mutations in liver tumors from treated mice. Cancer Lett. 1999, 146, 1–7. View Source

Nitro Group Orientation and Direct-Acting Mutagenicity: Perpendicular vs. Parallel Isomer Comparison

3-NBeP features a nitro substituent oriented perpendicular to the aromatic ring plane due to steric hindrance from the bay-region hydrogen atoms [1]. According to the structure–mutagenicity relationship established by Jung et al. (1991), nitro-PAHs with perpendicular nitro orientation exhibit either very weak or no direct-acting mutagenicity in Salmonella typhimurium strains TA98 and TA100, in contrast to isomers with parallel nitro orientation (e.g., 6-nitrobenzo[a]pyrene) which display potent direct-acting mutagenicity [1]. Furthermore, perpendicular nitro isomers consistently possess higher (more negative) first half-wave reduction potentials than their parallel counterparts, providing an electrochemical basis for this differential bioactivity [1].

Direct-acting mutagenicity

Class-level

Perpendicular NO₂: reported weak/absent; parallel NO₂: reported potent

Supports SAR interpretation context

Ames TA98/TA100 without S9; reduction potential correlates with orientation

Evidence Dimension	Direct-acting mutagenicity in Salmonella typhimurium TA98 and TA100
Target Compound Data	3-Nitrobenzo[e]pyrene (perpendicular nitro orientation): very weak or no direct-acting mutagenicity
Comparator Or Baseline	Parallel-oriented nitro-PAH isomers (e.g., 6-nitrobenzo[a]pyrene): potent direct-acting mutagenicity; first half-wave reduction potential is lower (less negative) than perpendicular isomers [1]
Quantified Difference	Perpendicular vs. parallel orientation results in a qualitative difference in mutagenic activity; specific revertant values for individual compounds are available in the primary publication [1].
Conditions	Ames Salmonella/microsome assay (strains TA98, TA100) without S9 metabolic activation

Why This Matters

The perpendicular nitro orientation of 3-NBeP provides a structurally defined rationale for its low mutagenic potential, making it an essential reference compound for SAR studies investigating the relationship between nitro group geometry and genotoxicity.

• [1] Jung, H.; Shaikh, A.U.; Heflich, R.H.; Fu, P.P. Nitro group orientation, reduction potential, and direct-acting mutagenicity of nitro-polycyclic aromatic hydrocarbons. Environ. Mol. Mutagen. 1991, 17, 169–180. View Source

1H NMR Spectroscopic Differentiation: Unique Long-Range Coupling Pattern Versus 1-Nitrobenzo[e]pyrene

Complete assignment of the 400 MHz ¹H NMR spectra using COSY and NOESY revealed distinct long-range coupling patterns that differentiate 3-nitrobenzo[e]pyrene from its 1-nitro isomer [1]. In 3-NBeP, the most characteristic long-range couplings occur between H-1 and H-5, H-2 and H-7, and H-4 and H-8, whereas 1-nitrobenzo[e]pyrene exhibits its most prominent long-range couplings between H-4 and H-6 and between H-4 and H-8 [1]. Both isomers display strong bay-region nuclear Overhauser enhancement, but the divergent coupling networks provide unambiguous spectroscopic fingerprints for isomer confirmation [1].

¹H NMR fingerprint

Head-to-head

Distinct long-range couplings: H-1↔H-5, H-2↔H-7, H-4↔H-8

Supports isomer identity confirmation

400 MHz COSY/NOESY, CDCl₃; distinct from 1-nitro isomer

Evidence Dimension	Long-range ¹H–¹H coupling pattern in 2D NMR spectra
Target Compound Data	3-Nitrobenzo[e]pyrene: characteristic long-range couplings H-1↔H-5, H-2↔H-7, and H-4↔H-8
Comparator Or Baseline	1-Nitrobenzo[e]pyrene: characteristic long-range couplings H-4↔H-6 and H-4↔H-8
Quantified Difference	Qualitatively distinct coupling networks; simulation confirms presence of long-range couplings with normal short-range coupling constants [1].
Conditions	400 MHz ¹H NMR, COSY and NOESY, CDCl₃ solvent

Why This Matters

These distinct NMR fingerprints enable definitive identity confirmation of 3-NBeP upon receipt, preventing costly experimental errors caused by isomeric misassignment—particularly critical when multiple nitrobenzo[e]pyrene isomers are being compared within the same study.

• [1] Sydnes, L.K.; Skjetne, T. Application of 2D NMR spectroscopy to the complete analysis of the ¹H NMR spectra of 1- and 3-nitrobenzo[e]pyrene. Magn. Reson. Chem. 1986, 24, 311–315. View Source

Reversed-Phase HPLC Retention Behavior: Perpendicular Nitro Group Reduces Retention Relative to Parallel Isomers

A systematic HPLC study of 46 structurally related nitro-PAHs established that isomers with a perpendicular nitro substituent (including 3-NBeP) exhibit shorter retention times on reversed-phase columns compared to isomers where the nitro group is coplanar (parallel) with the aromatic ring system [1]. This retention behavior is attributed to the increased polarity of the perpendicular nitro orientation, which reduces hydrophobic interaction with the stationary phase [1]. The addition of a nitro group to the parent PAH causes a substantial decrease in retention time, and the magnitude of this decrease varies with nitro group orientation [1].

HPLC retention order

Class-level

Perpendicular NO₂: shorter retention vs parallel isomers on reversed-phase

Supports chromatographic method development

Systematic nitro-PAH series; retention shifts with nitro orientation

Evidence Dimension	Reversed-phase HPLC retention time
Target Compound Data	3-NBeP (perpendicular nitro orientation): shorter retention time relative to parallel nitro isomers of comparable molecular size [1]
Comparator Or Baseline	Parallel nitro orientation isomers: longer retention time on reversed-phase HPLC [1]
Quantified Difference	Directional difference (shorter vs. longer retention); specific retention time values depend on column and mobile phase conditions as reported in Fu et al. (1993).
Conditions	Reversed-phase HPLC; structurally related nitro-PAH series

Why This Matters

Predictable chromatographic behavior based on nitro group orientation facilitates method development and allows users to anticipate elution order when separating complex nitro-PAH mixtures, reducing reliance on trial-and-error optimization.

• [1] Fu, P.P.; Von Tungeln, L.S.; Chiu, L.H.; Own, Z.Y. Relationships of structures of nitro-polycyclic aromatic hydrocarbons with high-performance liquid chromatography retention order. J. Chromatogr. 1993, 642, 107–116. View Source

Physicochemical Profile: Hydrophobicity and Thermal Properties Differentiating 3-NBeP from Parent PAH and Other Isomers

3-NBeP exhibits a high calculated octanol-water partition coefficient (LogP = 6.17), which is substantially elevated relative to the parent benzo[e]pyrene, reflecting the increased molecular polarizability imparted by the nitro substituent [1]. The experimentally determined melting point of 172–175°C provides a practical identity verification parameter that distinguishes 3-NBeP from unnitrated benzo[e]pyrene and from other mononitro isomers with different melting ranges . The predicted boiling point is 533.5 ± 19.0°C at 760 mmHg and the density is 1.4 ± 0.1 g/cm³ .

Partition & thermal

Context-dependent

LogP 6.17; m.p. 172–175°C

Supports extraction and identity review

Calculated LogP; experimental m.p. for isomer verification

Evidence Dimension	Octanol-water partition coefficient (LogP) and melting point
Target Compound Data	3-NBeP: LogP = 6.17; melting point = 172–175°C
Comparator Or Baseline	Parent benzo[e]pyrene: lower LogP; distinct melting point. Other mononitro isomers: different melting ranges (data not directly available for all comparators).
Quantified Difference	LogP elevation relative to parent PAH; melting point provides isomer-specific identity verification.
Conditions	Calculated LogP (ACD/Labs or similar algorithm); experimental melting point determination

Why This Matters

The high LogP value indicates strong partitioning into organic phases, which is relevant for extraction protocol design and environmental fate modeling. The discrete melting point enables rapid pre-analytical identity confirmation.

• [1] Molbase. 3-Nitrobenzo[e]pyrene – Physicochemical Properties (CAS 81340-58-1). Accessed May 2026. View Source

3-Nitrobenzo(e)pyrene Application Scenarios: Where Differentiation Drives Procurement Decisions

Negative Control in In Vivo Carcinogenicity Screening of Nitro-PAHs

3-NBeP serves as a structurally matched, non-tumorigenic negative control in neonatal mouse bioassays and other in vivo carcinogenicity studies. Its demonstrated lack of tumorigenicity at 400 nmol total dose [1] provides a critical baseline against which the tumorigenic potency of candidate nitro-PAHs (e.g., 2-nitrobenzo[a]pyrene, 6-nitrochrysene) can be measured. This application requires high-purity 3-NBeP to avoid confounding effects from trace tumorigenic isomers.

Structure–Activity Relationship (SAR) Reference for Nitro Group Orientation–Mutagenicity Studies

3-NBeP is an archetypal perpendicular-nitro-orientation nitro-PAH, exhibiting very weak or no direct-acting mutagenicity in the Ames assay [1]. Researchers investigating the molecular determinants of nitro-PAH genotoxicity use 3-NBeP alongside parallel-nitro-orientation isomers (e.g., 6-nitrobenzo[a]pyrene) to isolate the contribution of nitro group geometry to mutagenic potency, independent of molecular size or ring count.

Certified Reference Standard for Environmental Nitro-PAH Analysis by GC-MS and HPLC

3-NBeP is utilized as a calibration and retention-time marker in chromatographic methods for environmental nitro-PAH monitoring. Its distinct elution behavior—shorter reversed-phase HPLC retention relative to parallel nitro isomers [1] and established GC-MS separation from 1-, 3-, and 6-nitrobenzo[a]pyrene [2]—makes it a valuable component of multi-analyte reference standard mixtures for diesel exhaust, ambient particulate matter, and combustion emission analysis.

Metabolic Activation and DNA Adduct Formation Studies

The non-tumorigenic yet nitro-substituted structure of 3-NBeP makes it a valuable substrate for investigating the metabolic activation pathways that distinguish carcinogenic from non-carcinogenic nitro-PAHs. Comparative metabolism studies using 3-NBeP versus tumorigenic nitro-PAHs (e.g., 2-NBaP, 6-NC) can reveal which metabolic steps (nitroreduction, ring oxidation, conjugation) are required for carcinogenic activation [1].

Application

Selection Property

Validation Focus

Carcinogenicity model negative control

Isomer-specific null tumor response

Tumor incidence endpoint review

Nitro-PAH SAR reference studies

Perpendicular-nitro geometry profile

Mutagenicity assay interpretation

Environmental nitro-PAH analysis

Distinct chromatographic retention

GC-MS/HPLC method validation

Metabolic activation research

Null-tumor-response nitro-substituted scaffold

Comparative metabolism endpoint review

• [1] Von Tungeln, L.S.; Xia, Q.; Herreno-Saenz, D.; Bucci, T.J.; Heflich, R.H.; Fu, P.P. Tumorigenicity of nitropolycyclic aromatic hydrocarbons in the neonatal B6C3F1 mouse bioassay and characterization of ras mutations in liver tumors from treated mice. Cancer Lett. 1999, 146, 1–7. View Source
• [2] Korfmacher, W.A.; Rushing, L.G.; Nestorick, D.M.; Thompson, H.C.; Mitchum, R.K. Separation and analysis of 3-nitrobenzo[e]pyrene and 1-, 3-, and 6-nitrobenzo[a]pyrene via fused silica GC combined with negative ionization atmospheric pressure ionization mass spectrometry. J. High Resolut. Chromatogr. 1984, 7, 193–195. View Source